Cas no 67139-56-4 (8-azabicyclo[3.2.1]octan-3-amine,8-methyl-n-propyl-exo-)

8-azabicyclo[3.2.1]octan-3-amine,8-methyl-n-propyl-exo- structure
67139-56-4 structure
Product Name:8-azabicyclo[3.2.1]octan-3-amine,8-methyl-n-propyl-exo-
CAS No:67139-56-4
MF:C11H22N2
MW:182.305782794952
CID:864702
PubChem ID:144220
Update Time:2025-04-19

8-azabicyclo[3.2.1]octan-3-amine,8-methyl-n-propyl-exo- Chemical and Physical Properties

Names and Identifiers

    • 8-azabicyclo[3.2.1]octan-3-amine,8-methyl-n-propyl-exo-
    • 8-Azabicyclo(3.2.1)octan-3-amine, 8-methyl-N-propyl-, exo-
    • 8-methyl-N-propyl-8-azabicyclo[3.2.1]octan-3-amine
    • 8-Azabicyclo[3.2.1]octan-3-amine,8-methyl-N-propyl-endo-
    • DTXSID10986169
    • 67216-34-6
    • 67139-56-4
    • 8-Azabicyclo(3.2.1)octan-3-amine, 8-methyl-N-propyl-, endo-
    • Inchi: 1S/C11H22N2/c1-3-6-12-9-7-10-4-5-11(8-9)13(10)2/h9-12H,3-8H2,1-2H3
    • InChI Key: RTLXIYKLJPTERS-UHFFFAOYSA-N
    • SMILES: N1(C)C2CCC1CC(C2)NCCC

Computed Properties

  • Exact Mass: 182.178298710g/mol
  • Monoisotopic Mass: 182.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 15.3Ų
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